1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide
• InChI: InChI=1S/C12H19ClN2O2S/c1-15(2)9-3-8-14-18(16,17)10-11-4-6-12(13)7-5-11/h4-7,14H,3,8-10H2,1-2H3
• InChI Key: NLZBLIUIIIELFZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNS(=O)(=O)CC1=CC=C(C=C1)Cl
• Molecular Formula: C12H19ClN2O2S
• Molecular Weight: 290.81 g/mol

Description

1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide, also known as TAK-715, is a small molecule inhibitor of p38 mitogen-activated protein kinase (MAPK). MAPKs are a family of protein kinases that play a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis. The p38 MAPK pathway is involved in the regulation of inflammation, stress response, and immune response. TAK-715 has been extensively studied for its potential therapeutic applications in various diseases such as rheumatoid arthritis, inflammatory bowel disease, and cancer.

Mechanism of Action

1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide inhibits the activity of p38 MAPK by binding to the ATP-binding pocket of the kinase domain. This prevents the phosphorylation of downstream substrates, leading to the inhibition of various cellular processes such as cytokine production, cell proliferation, and apoptosis. The inhibition of p38 MAPK pathway by 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has been shown to reduce inflammation, pain, and tumor growth in preclinical studies.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has been shown to reduce the production of pro-inflammatory cytokines such as TNF-alpha, IL-1beta, and IL-6 in various cell types. 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has also been shown to reduce the activation of immune cells such as macrophages and T cells, leading to the attenuation of inflammation. In animal models of rheumatoid arthritis and inflammatory bowel disease, 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has been shown to reduce inflammation and pain. 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has also been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines.

Advantages and Limitations for Lab Experiments

1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide is a potent and selective inhibitor of p38 MAPK, making it a valuable tool for studying the role of p38 MAPK pathway in various cellular processes. 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has been extensively studied in preclinical models, and its pharmacokinetic and pharmacodynamic properties have been well characterized. However, 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has limitations in terms of its solubility and stability, which may affect its efficacy in vivo. 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide also has potential off-target effects, which may limit its specificity in certain experimental settings.

Future Directions

Further studies are needed to fully understand the therapeutic potential of 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide in various diseases. Clinical trials are needed to evaluate the safety and efficacy of 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide in humans. Future research should also focus on developing more potent and selective p38 MAPK inhibitors with improved pharmacokinetic and pharmacodynamic properties. The role of p38 MAPK pathway in various diseases such as cancer, autoimmune diseases, and neurodegenerative diseases should be further investigated to identify new therapeutic targets.

Scientific Research Applications

1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has shown promising results in reducing inflammation and pain in animal models of rheumatoid arthritis and inflammatory bowel disease. 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has also been investigated for its potential anticancer activity, as p38 MAPK pathway is involved in cancer cell proliferation and survival. 1-(4-chlorophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide has been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines.